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Compound of Interest

Compound Name:

3-[18-(2-carboxyethyl)-8,13-

bis(ethenyl)-3,7,12,17-tetramethyl-

23H-porphyrin-21-id-2-

yl]propanoic

acid;iron;hydrochloride

Cat. No.: B1673052 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility of hemin in

various organic solvents. Hemin, an iron-containing porphyrin, is a critical molecule in

biomedical research and drug development, often utilized as a potent inducer of heme

oxygenase-1 (HO-1). However, its low solubility in aqueous solutions at physiological pH

presents a significant challenge. This guide offers quantitative solubility data, detailed

experimental protocols for solubility determination, and a discussion of the key factors

influencing hemin's solubility to aid researchers in its effective use.

Quantitative Solubility of Hemin
The solubility of hemin is highly dependent on the nature of the solvent, pH, and the presence

of coordinating ligands. The following table summarizes the available quantitative and

qualitative solubility data for hemin in various solvents.
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Solvent/Sys
tem

Solubility
Concentrati
on (mg/mL)

Concentrati
on (mM)

Temperatur
e (°C)

Source(s)

Aprotic Polar

Solvents

Dimethyl

Sulfoxide

(DMSO)

Soluble ≥ 1 ≥ 1.53 Not Specified [1]

Dimethyl

Sulfoxide

(DMSO)

Soluble 17.33 ~26.58 Not Specified

Dimethyl

Sulfoxide

(DMSO)

Soluble 20 30.67 25

Basic

Solutions

1 M Sodium

Hydroxide

(NaOH)

Soluble 6.67 10.23 Not Specified

0.1 M Sodium

Hydroxide

(NaOH)

Soluble 50 ~76.69 Not Specified

Dilute

Ammonia

(e.g., 1.4 N

NH₄OH)

Soluble 25 ~38.35 25 [1]

Alcohols

70-80%

Ethanol

Sparingly

Soluble
Not Specified Not Specified Not Specified [1]

Ethanol Insoluble - - Not Specified

Aqueous

Solutions
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Water Insoluble < 0.1 < 0.15 Not Specified

Mixed

Aqueous-

Organic

Systems

1% NaHCO₃

in 50%

Ethanol

Soluble 0.16 ~0.25 Not Specified [1]

Organic

Bases

Pyridine

Soluble

(forms

complexes)

Not Specified Not Specified Not Specified [2]

Trimethylami

ne
Soluble Not Specified Not Specified Not Specified [1]

p-Toluidine Soluble Not Specified Not Specified Not Specified [1]

Dimethylanili

ne
Soluble Not Specified Not Specified Not Specified [1]

Other

Organic

Solvents

Water-

saturated

Octanol

Significantly

Higher than

in aqueous

buffer at pH

4.8 (for

hematin)

Not Specified Not Specified Not Specified [3]

Note: The molecular weight of hemin (C₃₄H₃₂ClFeN₄O₄) is approximately 651.94 g/mol .

Molarity calculations are based on this value. Solubility can be influenced by the purity of hemin

and the specific experimental conditions.
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Factors Influencing Hemin Solubility
The solubility of hemin is a complex interplay of several physicochemical factors.

Understanding these factors is crucial for preparing stable and effective hemin solutions for

experimental use. Hemin's structure, with its large hydrophobic porphyrin ring and two ionizable

propionic acid side chains, dictates its solubility behavior. In dimethyl sulfoxide (DMSO), hemin

tends to exist as monomers, while in aqueous solutions, it is prone to forming dimer structures.

[4]

Key factors influencing solubility include:

Solvent Polarity: Polar aprotic solvents like DMSO are effective at solvating the hemin

molecule.

pH and Ionization: The propionic acid side chains of hemin have pKa values that influence

their ionization state. In basic solutions (high pH), these groups are deprotonated, increasing

the molecule's polarity and enhancing its solubility in aqueous media.[5]

Coordinating Ligands: The iron center in hemin can coordinate with solvent molecules or

other ligands. Strong organic bases like pyridine can act as axial ligands, forming complexes

with hemin and thereby increasing its solubility.[2]

Aggregation: Hemin molecules have a strong tendency to aggregate in aqueous solutions

through π-π stacking of the porphyrin rings. This aggregation significantly reduces its

solubility. The choice of solvent can either promote or disrupt these aggregates.

The following diagram illustrates the logical relationships between these key factors and the

resulting solubility of hemin.
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Start

Add excess hemin to a known
volume of solvent

Equilibrate by agitation
(e.g., 24-48h at constant temp.)

Centrifuge to pellet
undissolved hemin

Collect clear supernatant

Prepare serial dilutions
of the supernatant

Measure absorbance at Soret peak

Calculate hemin concentration
from the standard curve

Prepare a standard curve with
known hemin concentrations

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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